Cas no 921938-85-4 (N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine)

• Product Name: N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine
• CAS No: 921938-85-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 802968
• PubChem ID: 24229654
• Update Time: 2025-10-29

N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-b]-1,4-oxazine-7-methanamine,3,4-dihydro-N,4-dimethyl-
• 7-[(Methylamino)methyl]-4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• N-Methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine
• N-methyl-1-(4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazin-7-yl)methanamine
• 921938-85-4
• N-Methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine, AldrichCPR
• N-Methyl-1-(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methanamine
• methyl({4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-7-yl}methyl)amine
• N-methyl-(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine
• SCHEMBL2459912
• DTXSID50640359
• MS-22497
• AKOS006345991
• FT-0766038
• CS-0368153
• SMECUBWISXUYSV-UHFFFAOYSA-N
• DB-079256
• N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine

• Inchi： 1S/C10H15N3O/c1-11-6-8-5-9-10(12-7-8)13(2)3-4-14-9/h5,7,11H,3-4,6H2,1-2H3
• InChI Key： SMECUBWISXUYSV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=NC=2N(C)CC1)CNC

Computed Properties

• Exact Mass: 193.12200
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 346.1°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.546
• PSA: 37.39000
• LogP: 1.08550

N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on N-methyl(4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazin-7-yl)methylamine

Introduction to N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine (CAS No. 921938-85-4)

N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 921938-85-4, belongs to a class of molecules known for their involvement in various biochemical pathways. The presence of a pyrido[3,2-b][1,4]oxazine core makes it a structurally intriguing molecule that has been the subject of extensive studies in medicinal chemistry.

The N-methyl substituent in the molecule's name suggests the presence of a nitrogen atom that is methylated, which can influence the compound's solubility, stability, and interactions with biological targets. The 4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl moiety is particularly noteworthy as it forms the central scaffold of the compound. This scaffold has been explored for its potential in developing new therapeutic agents due to its ability to mimic natural bioactive molecules and interact with specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that molecules with a similar structural motif may exhibit properties that make them useful in treating conditions such as inflammation, neurodegeneration, and infectious diseases. The pyrido[3,2-b][1,4]oxazine core is known for its ability to cross the blood-brain barrier, which is a critical factor for developing treatments for central nervous system disorders.

In vitro studies have demonstrated that N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine exhibits promising pharmacological activity. Specifically, it has shown potential as an inhibitor of certain kinases and enzymes involved in disease pathways. The methylamine group at the terminal end of the molecule contributes to its ability to form hydrogen bonds and other non-covalent interactions with biological targets, enhancing its binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to construct the complex heterocyclic framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

Current research is focused on exploring the pharmacokinetic properties of N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preclinical studies are being conducted to assess its toxicity profile and to identify any potential side effects.

The development of novel therapeutic agents often involves modifying existing molecular structures to improve efficacy and reduce adverse effects. The pyrido[3,2-b][1,4]oxazine scaffold provides a versatile platform for such modifications. By introducing different substituents or altering the core structure, researchers can fine-tune the biological activity of the compound. This approach has led to the discovery of several lead compounds that are now being evaluated in clinical trials.

One of the most exciting aspects of this research is the potential application of N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine in treating complex diseases. For instance, its ability to inhibit specific kinases may make it useful in cancer therapy. Additionally, its potential role in modulating inflammatory pathways could make it valuable in treating autoimmune disorders. The compound's unique structural features also make it an attractive candidate for developing antiviral and antibacterial agents.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like N-methyl(4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methylamine. These technologies enable researchers to predict molecular properties and optimize synthetic routes more efficiently than traditional methods. As a result, new compounds are being discovered and tested at a faster rate than ever before.

In conclusion，N-methyl(4-methyl-3，4-dihydro--2H-pyrido[32b][14]oxazin--7--yl)methlamine (CAS No．921938--85--44is a structurally complexand biologically active compound with significantpotential in pharmaceutical applications．The ongoing research into this molecule highlights its importance as a lead candidate for drug development．With further studies aimed at elucidating its mechanismsof actionand optimizing its pharmacokinetic properties，this compound could play an important role in addressing someof today's most pressing medical challenges．